![molecular formula C25H26O3 B1239868 benzoic acid [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester](/img/structure/B1239868.png)
benzoic acid [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester
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Overview
Description
Benzoic acid [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester is a steroid. It derives from a hydride of an estrane.
Scientific Research Applications
Synthesis and Chemical Properties
- Valverde et al. (2013) described the synthesis of an aromatic steroid derivative involving benzoic acid. The method offers advantages like good yields, simple procedures, and low cost. This research contributes to our understanding of the synthesis processes involving benzoic acid derivatives (Valverde et al., 2013).
- The study of 4-Hydroxy[1-13C]Benzoic Acid by Lang et al. (2003) explored the synthesis and properties of this benzoic acid derivative, revealing its potential for various chemical applications (Lang et al., 2003).
Structural Analysis and Spectroscopy
- Takač et al. (2004) conducted FT-IR and NMR spectroscopic studies on salicylic acid derivatives. These studies are crucial for understanding the molecular structure and interactions of benzoic acid derivatives (Takač et al., 2004).
Pharmaceutical and Biological Research
- Xu et al. (2020) investigated the pharmacokinetics of a specific benzoic acid derivative in rats, contributing to our understanding of how these compounds behave in biological systems (Xu et al., 2020).
Environmental and Food Science Applications
- Del Olmo et al. (2017) discussed benzoic acid and its derivatives in the context of their occurrence in foods and as additives. This research is significant for understanding the environmental and dietary presence of these compounds (Del Olmo et al., 2017).
Properties
Molecular Formula |
C25H26O3 |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
[(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] benzoate |
InChI |
InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8,10,15,20-22H,7,9,11-14H2,1H3/t20?,21?,22?,25-/m0/s1 |
InChI Key |
HKUKRSLIEVXDMS-DJYNTIJESA-N |
Isomeric SMILES |
C[C@]12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
Synonyms |
estrone benzoate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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